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Compound of Interest

Compound Name: cis-3-Methyl-2-pentene

Cat. No.: B1583948

An In-Depth Technical Guide to the Physicochemical Properties of cis-3-Methyl-2-pentene

Executive Summary

cis-3-Methyl-2-pentene, a six-carbon acyclic alkene, serves as a fundamental building block
and reference compound in various sectors of chemical research and industry. Its specific
stereochemistry and physicochemical properties dictate its reactivity, utility, and handling
requirements. This technical guide provides a comprehensive overview of cis-3-Methyl-2-
pentene, focusing on its molecular weight and associated properties. It is intended for
researchers, chemists, and drug development professionals who require precise data for
experimental design, process development, and safety assessments. We will delve into its
chemical identity, core physical constants, analytical characterization methods, and critical
safety protocols, grounding all claims in authoritative data.

Chemical Identity and Molecular Structure

The unambiguous identification of a chemical entity is the foundation of all scientific work. cis-
3-Methyl-2-pentene is systematically named according to IUPAC nomenclature, which defines
its structure and the spatial arrangement of its substituents around the carbon-carbon double
bond.

o |[UPAC Name: (2Z)-3-Methylpent-2-ene
e Synonyms: (Z)-3-Methyl-2-pentene, cis-3-Methylpent-2-ene[1]

e CAS Number: 922-62-3[1][2][3]
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e Molecular Formula: CeH12[1][2][3][4][5][6]

The designation "cis" or "(Z)" indicates that the higher-priority substituent groups on each
carbon of the double bond are on the same side. For 3-methyl-2-pentene, this means the
methyl group on C2 and the ethyl group on C3 are on the same side of the double bond's
plane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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